2'-Fluoro-4'-methylbiphenyl-3-carboxylic acid
Description
2’-Fluoro-4’-methylbiphenyl-3-carboxylic acid, also known as 3-(2-fluoro-4-methylphenyl)benzoic acid, is a chemical compound with the molecular formula C14H11FO2 and a molecular weight of 230.23 . It is used as a building block in various scientific research .
Molecular Structure Analysis
The molecular structure of 2’-Fluoro-4’-methylbiphenyl-3-carboxylic acid consists of a biphenyl group with a carboxylic acid group on one ring and a fluorine atom and a methyl group on the other ring . The InChI key is YJUVMAOSWHFUOK-UHFFFAOYSA-N .Chemical Reactions Analysis
2’-Methylbiphenyl-3-carboxylic Acid, a similar compound, is known to be used in the Suzuki-Miyaura reaction of aryl and heteroaryl halides with aryl (heteroaryl)boronic acids in water using a palladium-EDTA catalyst . This suggests potential reactivity for 2’-Fluoro-4’-methylbiphenyl-3-carboxylic acid in similar palladium-catalyzed cross-coupling reactions.Scientific Research Applications
Organic Synthesis
Carboxylic acids, including compounds like 2’-Fluoro-4’-methylbiphenyl-3-carboxylic acid, play a crucial role in organic synthesis. They are highly polar and active in organic reactions such as substitution, elimination, oxidation, and coupling. This makes them valuable for obtaining small molecules and macromolecules that are essential in various chemical syntheses .
Nanotechnology
In the field of nanotechnology, carboxylic acids serve as surface modifiers to promote the dispersion and incorporation of metallic nanoparticles or carbon nanostructures . This application is critical for producing polymer nanomaterials and enhancing the properties of materials at the nanoscale.
Polymer Chemistry
Carboxylic acids are used as monomers, additives, and catalysts in polymer chemistry. They assist in creating synthetic or natural polymers and modifying the surface of nanoparticles metallic or nanostructures like carbon nanotubes and graphene .
Medical Field
The medical field benefits from carboxylic acids in drug formulation and delivery systems. Their polar nature allows them to interact with biological molecules, making them suitable for developing new medications or improving existing ones .
Pharmacy
In pharmacy, carboxylic acids are involved in the production of active pharmaceutical ingredients (APIs) and excipients. They can influence the pharmacokinetics and pharmacodynamics of drugs .
Surface Science
Carboxylic acids modify the surface properties of various materials, which is essential in creating specialized coatings and treatments that can provide resistance to environmental factors or enhance material performance .
properties
IUPAC Name |
3-(2-fluoro-4-methylphenyl)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11FO2/c1-9-5-6-12(13(15)7-9)10-3-2-4-11(8-10)14(16)17/h2-8H,1H3,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YJUVMAOSWHFUOK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C2=CC(=CC=C2)C(=O)O)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11FO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50681787 |
Source
|
| Record name | 2'-Fluoro-4'-methyl[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50681787 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
230.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2'-Fluoro-4'-methylbiphenyl-3-carboxylic acid | |
CAS RN |
1215206-33-9 |
Source
|
| Record name | 2′-Fluoro-4′-methyl[1,1′-biphenyl]-3-carboxylic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1215206-33-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2'-Fluoro-4'-methyl[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50681787 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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